N-(4-chlorophenyl)-5-nitronaphthalen-1-amine

• Molecular Formula: C16H11ClN2O2
• Molecular Weight: 298.72 g/mol
• IUPAC Name: N-(4-chlorophenyl)-5-nitronaphthalen-1-amine
• InChI: InChI=1S/C16H11ClN2O2/c17-11-7-9-12(10-8-11)18-15-5-1-4-14-13(15)3-2-6-16(14)19(20)21/h1-10,18H
• InChI Key: FQOUCIYLPASENR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC=C2[N+](=O)[O-])C(=C1)NC3=CC=C(C=C3)Cl

Description

N-(4-chlorophenyl)-5-nitronaphthalen-1-amine is a useful research compound. Its molecular formula is C16H11ClN2O2 and its molecular weight is 298.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-bromo-5-nitronaphthalene (131 mg, 0.52 mmol) was dissolved in DMA (5 mL), and added with 4-chloroaniline (60 mg, 0.47 mmol), Xantphos (27 mg, 0.047 mmol), Pd2(dba)3 (17.2 mg, 0.019 mmol) and CsCO3 (306 mg, 0.94 mmol) at room temperature. The reaction solution was sealed and stirred for about 3 hours under microwave conditions at 140° C. The reaction mixture was cooled to room temperature, diluted with ethyl acetate, and washed with a saturated aqueous solution of sodium bicarbonate and brine. The organic layer was dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The concentrated compound purified using silica gel chromatography (ethyl acetate:hexane=1:5 (v/v)) to obtain the title compound (92 mg, 66%).